Cas no 1246818-70-1 (1H-1-Ethyl-d5 Candesartan)
1H-1-Ethyl-d5 Candesartan structure
Product Name:1H-1-Ethyl-d5 Candesartan
CAS No:1246818-70-1
MF:C26H24N6O3
MW:473.537973403931
CID:1064779
PubChem ID:71316548
Update Time:2025-07-31
1H-1-Ethyl-d5 Candesartan Chemical and Physical Properties
Names and Identifiers
-
- 1H-1-Ethyl-d5 Candesartan
- 2-ethoxy-3-[[4-[2-[1-(1,1,2,2,2-pentadeuterioethyl)tetrazol-5-yl]phenyl]phenyl]methyl]benzimidazole-4-carboxylic acid
- 2-Ethoxy-1-[[2?-[1-(ethyl-d5)-1H-tetrazol-5-yl][1,1?-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic Acid
- 1246818-70-1
- 2-Ethoxy-1-[[2'-[1-(ethyl-d5)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylic Acid;
- DTXSID80747749
- J-005136
- CS-0202619
- 2-Ethoxy-1-({2'-[1-(~2~H_5_)ethyl-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl}methyl)-1H-benzimidazole-7-carboxylic acid
- HY-132733S
-
- Inchi: 1S/C26H24N6O3/c1-3-32-24(28-29-30-32)20-9-6-5-8-19(20)18-14-12-17(13-15-18)16-31-23-21(25(33)34)10-7-11-22(23)27-26(31)35-4-2/h5-15H,3-4,16H2,1-2H3,(H,33,34)/i1D3,3D2
- InChI Key: YDHVZUNUEWIVIB-WNWXXORZSA-N
- SMILES: O(CC)C1=NC2C=CC=C(C(=O)O)C=2N1CC1C=CC(=CC=1)C1=CC=CC=C1C1=NN=NN1C([2H])([2H])C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 473.22200
- Monoisotopic Mass: 473.22237238g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Melting Point: 185-188°C
- PSA: 107.95000
- LogP: 4.52190
1H-1-Ethyl-d5 Candesartan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E900862-2.5mg |
1H-1-Ethyl-d5 Candesartan |
1246818-70-1 | 2.5mg |
$ 173.00 | 2023-09-07 | ||
| TRC | E900862-250mg |
1H-1-Ethyl-d5 Candesartan |
1246818-70-1 | 250mg |
$ 1355.00 | 2023-09-07 |
1H-1-Ethyl-d5 Candesartan Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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